Cas no 307525-26-4 ((5Z)-3-(2-methoxyphenyl)-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-3-(2-methoxyphenyl)-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 307525-26-4
• MF: C₁₉H₁₅NO₂S₂
• MW: 353.457902193069
• CID: 6291476
• PubChem ID: 1555597
• Update Time: 2025-07-09

(5Z)-3-(2-methoxyphenyl)-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-(2-methoxyphenyl)-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• 307525-26-4
• (Z)-3-(2-methoxyphenyl)-5-((E)-3-phenylallylidene)-2-thioxothiazolidin-4-one
• (5Z)-3-(2-methoxyphenyl)-5-[(E)-3-phenylprop-2-enylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• F0207-0261
• AKOS000533088
• 3-(2-METHOXYPHENYL)-5-(3-PHENYL-2-PROPENYLIDENE)-2-THIOXO-1,3-THIAZOLAN-4-ONE
• (5Z)-3-(2-METHOXYPHENYL)-5-[(2E)-3-PHENYLPROP-2-EN-1-YLIDENE]-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE

• Inchi： 1S/C19H15NO2S2/c1-22-16-12-6-5-11-15(16)20-18(21)17(24-19(20)23)13-7-10-14-8-3-2-4-9-14/h2-13H,1H3/b10-7+,17-13-
• InChI Key： BCTRHWYEJXXTFR-DESBJYGPSA-N
• SMILES： S1C(N(C(/C/1=C/C=C/C1C=CC=CC=1)=O)C1C=CC=CC=1OC)=S

Computed Properties

• Exact Mass: 353.05442107g/mol
• Monoisotopic Mass: 353.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 86.9Ų

Additional information on (5Z)-3-(2-methoxyphenyl)-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-4-one

Research Brief on (5Z)-3-(2-methoxyphenyl)-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS: 307525-26-4)

Recent studies on the compound (5Z)-3-(2-methoxyphenyl)-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS: 307525-26-4) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This thiazolidinone derivative has garnered attention due to its unique structural features and biological activities, particularly in the context of anti-inflammatory, anticancer, and antimicrobial applications. The compound's mechanism of action and structure-activity relationships (SAR) are currently under investigation to optimize its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's inhibitory effects on key inflammatory pathways, specifically targeting cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). The research demonstrated that the compound exhibits significant COX-2 selectivity, reducing inflammation in murine models with minimal gastrointestinal side effects. These findings suggest its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In the realm of oncology, preliminary in vitro studies have shown that (5Z)-3-(2-methoxyphenyl)-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-4-one induces apoptosis in various cancer cell lines, including breast (MCF-7) and colon (HCT-116) carcinomas. The compound's ability to modulate reactive oxygen species (ROS) levels and disrupt mitochondrial membrane potential has been identified as a key mechanism underlying its cytotoxic effects. Further in vivo studies are warranted to validate these findings and assess its pharmacokinetic properties.

Additionally, the compound's antimicrobial activity has been investigated against multidrug-resistant (MDR) bacterial strains. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the thiazolidinone scaffold, particularly with the (2E)-3-phenylprop-2-en-1-ylidene substitution, enhances membrane permeability and disrupts bacterial biofilm formation. This positions the compound as a potential lead for developing novel antibiotics against Gram-positive pathogens, such as Staphylococcus aureus.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Recent computational modeling and molecular docking studies have provided insights into its binding interactions with biological targets, paving the way for structural modifications. Future research directions include synthetic optimization to improve metabolic stability and the design of prodrug formulations to enhance oral absorption.

In conclusion, (5Z)-3-(2-methoxyphenyl)-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-4-one represents a versatile scaffold with broad therapeutic potential. Continued interdisciplinary efforts in medicinal chemistry, pharmacology, and drug delivery will be critical to advancing this compound toward clinical applications.